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Application Notes
Introduction to [11C]AZ3391
[11C]AZ3391 (also known as [11C]AZ14193391) is a novel, subtype-selective positron

emission tomography (PET) radioligand designed to quantify the poly (ADP-ribose) polymerase

1 (PARP1) enzyme in vivo.[1][2] PARP1 is a key enzyme in the DNA damage response

pathway, and its inhibitors are a class of anticancer agents. [11C]AZ3391 is a blood-brain

barrier permeable tracer, making it suitable for neuro-oncology and studies of neurological

disorders where PARP1 is implicated.[2] Preclinical studies have demonstrated its potential for

in vivo visualization and quantification of PARP1.[1][2]

Radioligand Characteristics
Target: Poly (ADP-ribose) polymerase 1 (PARP1)

Selectivity: Subtype-selective for PARP1.[2]

Permeability: Blood-brain barrier permeable.[2]
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Kinetics: Preclinical data in non-human primates suggest slow/irreversible brain kinetics,

characterized by continuous uptake over time.[1] This kinetic profile is a critical consideration

for the selection of appropriate quantitative analysis methods.

Applications
Oncology: Non-invasive assessment of PARP1 expression in tumors, which can aid in

patient selection for PARP inhibitor therapy and in monitoring treatment response.

Pharmacology: In vivo assessment of target engagement and receptor occupancy of PARP1

inhibitors during drug development.[2]

Neuroscience: Investigation of the role of PARP1 in various neurological diseases.

Experimental Protocols
In Vitro Autoradiography with [11C]AZ3391
This protocol is designed to assess the specific binding of [11C]AZ3391 to PARP1 in tissue

sections.

Materials:

Cryo-sectioned tissue slices (e.g., tumor xenografts, brain tissue) known to express PARP1.

[11C]AZ3391.

Incubation buffer (e.g., Tris-HCl buffer with appropriate additives).

Washing buffer (cold).

Non-specific binding blocking agent (e.g., Olaparib or AZD5305).[2]

Phosphor imaging plates or digital autoradiography system.

Procedure:

Tissue Preparation: Mount cryo-sectioned tissue slices (10-20 µm) onto microscope slides

and allow them to dry.
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Pre-incubation: Pre-incubate the slides in incubation buffer to rehydrate the tissue.

Incubation: Incubate the slides with a solution of [11C]AZ3391 in incubation buffer at a

specified concentration. For determination of non-specific binding, co-incubate a parallel set

of slides with a high concentration of a non-labeled PARP1 inhibitor (e.g., Olaparib).[2]

Washing: After incubation, wash the slides in cold washing buffer to remove unbound

radioligand. The duration and number of washes should be optimized to maximize the

specific binding signal.

Drying: Quickly dry the washed slides with a stream of cold, dry air.

Imaging: Expose the dried slides to a phosphor imaging plate or a digital autoradiography

system.

Data Analysis: Quantify the signal intensity in regions of interest corresponding to specific

anatomical structures. Calculate specific binding by subtracting the non-specific binding

signal from the total binding signal.

In Vivo PET Imaging with [11C]AZ3391 (Non-Human
Primate Model)
This protocol outlines the procedure for performing a dynamic PET scan in a non-human

primate to assess the in vivo kinetics and distribution of [11C]AZ3391.

Materials:

[11C]AZ3391.

Anesthetized non-human primate.

PET/CT or PET/MR scanner.

Arterial line for blood sampling (optional but recommended for full kinetic modeling).

Blocking agent (e.g., AZD9574) for target engagement studies.[2]

Procedure:
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Animal Preparation: Anesthetize the non-human primate and position it in the PET scanner. If

arterial blood sampling is planned, insert an arterial line.

Transmission Scan: Perform a transmission scan for attenuation correction.

Radiotracer Injection: Administer a bolus injection of [11C]AZ3391 intravenously.

Dynamic PET Acquisition: Start a dynamic PET scan immediately upon injection. The scan

duration should be sufficient to capture the tracer kinetics (e.g., 90-120 minutes).

Arterial Blood Sampling (Optional): If an arterial line is in place, collect serial arterial blood

samples throughout the scan to measure the arterial input function.

Blocking Study (Optional): To confirm specific binding in vivo, a separate scan can be

performed after pre-treatment with a PARP1 inhibitor (e.g., AZD9574).[2]

Image Reconstruction: Reconstruct the dynamic PET data into a series of time frames,

correcting for attenuation, scatter, and radioactive decay.

Data Presentation
Quantitative Data Summary
The following tables summarize hypothetical quantitative data based on the described

preclinical studies.

Table 1: In Vitro [11C]AZ3391 Binding Characteristics

Parameter Tissue Type Value

Specific Binding Tumor Xenograft High

Cerebellum Dense

Blocking Agent Olaparib Complete blocking

AZD5305 Complete blocking

Table 2: In Vivo [11C]AZ3391 Biodistribution and Blocking in Non-Human Primates
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Caption: PARP1 signaling pathway in DNA damage response and therapeutic inhibition.
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Caption: Data analysis pipeline for quantitative [11C]AZ3391 PET imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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